1-(2-chlorophenyl)-3-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]urea
• InChI: InChI=1S/C15H18ClN3O2/c1-19-10-4-7-13(19)14(20)8-9-17-15(21)18-12-6-3-2-5-11(12)16/h2-7,10,14,20H,8-9H2,1H3,(H2,17,18,21)
• InChI Key: IGURFBJRLYGKFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CCNC(=O)NC2=CC=CC=C2Cl)O
• Molecular Formula: C15H18ClN3O2
• Molecular Weight: 307.77 g/mol

Description

1-(2-chlorophenyl)-3-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)urea is a synthetic compound that has gained attention in the scientific community due to its potential use as a pharmaceutical agent. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Electronic and Optical Properties

A study on a novel chalcone derivative, closely related in structure to the compound of interest, explored its electronic, optical, and nonlinear optical properties using computational methods. The research demonstrated the compound's potential application in optoelectronic device fabrication due to its superior electro-optic properties, including a high HOMO-LUMO gap and significant second and third harmonic generation values. This suggests that compounds with similar structures could have applications in the development of new materials for nonlinear optics and optoelectronics (Shkir et al., 2018).

Corrosion Inhibition

Another study investigated the corrosion inhibition efficiency of substituted urea compounds on mild steel in hydrochloric acid solution. These compounds, including ones structurally similar to the target molecule, exhibited good performance as corrosion inhibitors, suggesting potential applications in protecting metals from corrosion. The study highlighted the compounds' mixed-type inhibitory action and their adsorption behavior, which follows the Langmuir adsorption isotherm (Bahrami & Hosseini, 2012).

Nonlinear Optical Material Development

Research on the synthesis and characterization of novel organic nonlinear optical materials identified compounds with significant second harmonic generation efficiency, indicating their potential for use in nonlinear optical applications. This includes the development of new materials for photonic and optoelectronic devices, where enhanced nonlinear optical properties are desirable (Menezes et al., 2014).

Environmental Chemistry

Investigations into the photodegradation and hydrolysis of substituted urea and organophosphate pesticides in water shed light on the environmental behavior of these compounds. Understanding the degradation pathways and rates of such compounds is crucial for assessing their environmental impact and for developing strategies to mitigate pollution (Gatidou & Iatrou, 2011).